4-Chloro-2,6-dibromonitrobenzene

• IUPAC Name: 1,3-dibromo-5-chloro-2-nitrobenzene
• InChI: InChI=1S/C6H2Br2ClNO2/c7-4-1-3(9)2-5(8)6(4)10(11)12/h1-2H
• InChI Key: QQGVCPVDRUOKNK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)[N+](=O)[O-])Br)Cl
• Molecular Formula: C6H2Br2ClNO2
• Molecular Weight: 315.34 g/mol

Description

4-Chloro-2,6-dibromonitrobenzene (4-CDBNB) is an organic chemical compound commonly used in various scientific experiments. It has a molecular formula of C6H2Br2ClNO2 and a molecular weight of 315.34 g/mol.

Molecular Structure Analysis

The molecular structure of this compound involves a benzene ring with chlorine, bromine, and nitro groups attached. A detailed vibrational assignment of fundamental modes of the compound along with calculated IR, Raman intensities, force constants, and normal mode descriptions are reported.

Scientific Research Applications

4-Chloro-2,6-dibromonitrobenzene is a versatile compound that has a wide range of applications in scientific research. It has been used in the synthesis of several organic compounds, such as nitroalkenes and nitroarenes. It has also been used as a catalyst in the synthesis of a variety of compounds, including imidazoles and pyridines. Additionally, this compound has been used in the fabrication of pharmaceuticals and other products.

Mechanism of Action

The mechanism of action of 4-chloro-2,6-dibromonitrobenzene is largely unknown. It is believed that the compound acts as an electrophile, meaning that it is able to react with other molecules by donating electrons. This reaction is believed to be the basis for its use as a catalyst in the synthesis of certain compounds. Additionally, it is believed that this compound may act as a proton donor in certain reactions, allowing for the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. It is believed that the compound is not toxic, however, it is not recommended for human consumption. Additionally, this compound has not been tested for its potential to cause cancer or other adverse health effects.

Advantages and Limitations for Lab Experiments

4-Chloro-2,6-dibromonitrobenzene has several advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its low cost and availability. Additionally, it is relatively safe to use in the laboratory, as it is not toxic or volatile. However, it is important to note that this compound is not very soluble in water, making it difficult to use in certain reactions. Additionally, it can be difficult to store and transport, as it is sensitive to light and air.

Future Directions

There are several potential future directions for the use of 4-chloro-2,6-dibromonitrobenzene. One potential direction is to explore its potential for use as a catalyst in the synthesis of other compounds. Additionally, further research could be done to determine its potential for use in the fabrication of pharmaceuticals and other products. Additionally, further research could be done to determine its effects on human health. Finally, further research could be done to determine its potential for use in the synthesis of other organic compounds.

Synthesis Methods

4-Chloro-2,6-dibromonitrobenzene can be synthesized in a two-step process. The first step involves the reaction of 4-chloro-2,6-dibromobenzene with nitric acid. This reaction results in the formation of this compound and hydrochloric acid. The second step involves the reaction of this compound with a base, such as sodium hydroxide or potassium hydroxide, to form this compound and the appropriate salt. This two-step process is simple and efficient, making it a suitable method for synthesizing this compound in the laboratory.